REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:9]=[C:10]3[N:14]([CH:15]=2)[C:13]([CH3:16])=[C:12]([C:17]([OH:19])=O)[S:11]3)=[CH:4][CH:3]=1.[Cl-].[NH4+].[B-](F)(F)(F)F.CCOC(C(C#N)=[N:33]OC(N(C)C)=[N+](C)C)=O.C(N(CC)CC)C>CN(C=O)C>[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:9]=[C:10]3[N:14]([CH:15]=2)[C:13]([CH3:16])=[C:12]([C:17]([NH2:33])=[O:19])[S:11]3)=[CH:4][CH:3]=1 |f:1.2,3.4|
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)C=1N=C2SC(=C(N2C1)C)C(=O)O
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Name
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Quantity
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19.4 mg
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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63.32 mg
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Type
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reactant
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Smiles
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[B-](F)(F)(F)F.CCOC(=O)C(=NOC(=[N+](C)C)N(C)C)C#N
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Name
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Quantity
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100.6 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The mixture was evaporated
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Type
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ADDITION
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Details
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Ethyl acetate and water were added
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Type
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CUSTOM
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Details
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the organic layer was separated
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Type
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WASH
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Details
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washed with water
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Type
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CUSTOM
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Details
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dried
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Type
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CUSTOM
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Details
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evaporated
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Type
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CUSTOM
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Details
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The crude product was purified by preparative HPLC (RP18, acetonitrile/water 0.1% TFA)
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C=1N=C2SC(=C(N2C1)C)C(=O)N
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Type | Value | Analysis |
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AMOUNT: MASS | 14 mg | |
YIELD: PERCENTYIELD | 28% | |
YIELD: CALCULATEDPERCENTYIELD | 28.3% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |